Cas no 570411-24-4 (1,2-Propanediamine, 2-methyl-N1-(3-nitro-4-quinolinyl)-)

• Product Name: 1,2-Propanediamine, 2-methyl-N1-(3-nitro-4-quinolinyl)-
• CAS No: 570411-24-4
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 4042650
• PubChem ID: 59026662
• Update Time: 2025-04-22

1,2-Propanediamine, 2-methyl-N1-(3-nitro-4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediamine, 2-methyl-N1-(3-nitro-4-quinolinyl)-
• AKOS026769996
• SCHEMBL1043132
• MJWNZUXIXLDUET-UHFFFAOYSA-N
• 2-methyl-N1-(3-nitroquinolin4-yl)propane-1,2-diamine
• 570411-24-4
• DB-104757
• 2-methyl-N1-(3-nitroquinolin-4-yl)propane-1,2-diamine

• Inchi： 1S/C13H16N4O2/c1-13(2,14)8-16-12-9-5-3-4-6-10(9)15-7-11(12)17(18)19/h3-7H,8,14H2,1-2H3,(H,15,16)
• InChI Key： MJWNZUXIXLDUET-UHFFFAOYSA-N
• SMILES： C(NC1C2C(N=CC=1[N+]([O-])=O)=CC=CC=2)C(C)(N)C

Computed Properties

• Exact Mass: 260.12732577Da
• Monoisotopic Mass: 260.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives